Cas no 1806628-78-3 (Ethyl 2-(2-carboxyethyl)-4-formylbenzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-4-formylbenzoate
• CAS No: 1806628-78-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 4958564
• Update Time: 2025-05-21

Ethyl 2-(2-carboxyethyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-4-formylbenzoate

• Inchi： 1S/C13H14O5/c1-2-18-13(17)11-5-3-9(8-14)7-10(11)4-6-12(15)16/h3,5,7-8H,2,4,6H2,1H3,(H,15,16)
• InChI Key： QVFJWRRHQPANCP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C=O)=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 313
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-(2-carboxyethyl)-4-formylbenzoate

Ethyl 2-(2-carboxyethyl)-4-formylbenzoate (CAS No. 1806628-78-3): A Comprehensive Overview

Ethyl 2-(2-carboxyethyl)-4-formylbenzoate (CAS No. 1806628-78-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a valuable intermediate in chemical synthesis.

The molecular structure of Ethyl 2-(2-carboxyethyl)-4-formylbenzoate consists of a benzene ring substituted with a formyl group at the 4-position and an ethyl ester of a carboxylic acid at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the pharmacological potential of Ethyl 2-(2-carboxyethyl)-4-formylbenzoate. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated its anti-inflammatory properties and found that it exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases.

In another study, researchers explored the antioxidant activity of Ethyl 2-(2-carboxyethyl)-4-formylbenzoate. The results, published in the European Journal of Medicinal Chemistry (2023), demonstrated that the compound effectively scavenges free radicals and protects cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role.

The synthetic route for producing Ethyl 2-(2-carboxyethyl)-4-formylbenzoate has also been optimized to enhance yield and purity. A notable method involves the condensation of 4-formylbenzoic acid with ethyl bromoacetate in the presence of a base, followed by esterification. This process has been detailed in several peer-reviewed articles, providing a robust foundation for large-scale production.

In terms of safety and toxicity, preliminary assessments indicate that Ethyl 2-(2-carboxyethyl)-4-formylbenzoate is generally well-tolerated at therapeutic concentrations. However, further studies are required to fully evaluate its safety profile, especially in long-term use. Researchers are currently conducting comprehensive toxicological evaluations to ensure its safe application in clinical settings.

The pharmaceutical industry is increasingly interested in compounds like Ethyl 2-(2-carboxyethyl)-4-formylbenzoate due to their potential to address unmet medical needs. Ongoing clinical trials are exploring its efficacy in treating conditions such as rheumatoid arthritis, Alzheimer's disease, and other inflammatory disorders. These trials are expected to provide valuable insights into its therapeutic potential and safety.

Beyond its direct applications in medicine, Ethyl 2-(2-carboxyethyl)-4-formylbenzoate serves as a versatile building block in organic synthesis. Its reactivity with various functional groups allows chemists to synthesize a wide range of derivatives with tailored properties. This flexibility makes it an essential component in the development of new materials and pharmaceuticals.

In conclusion, Ethyl 2-(2-carboxyethyl)-4-formylbenzoate (CAS No. 1806628-78-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its pharmacological properties and synthetic versatility, positions it as a valuable asset for both academic exploration and industrial innovation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and advanced materials.